Cas no 830326-71-1 (1,3-Propanediol, 2-(2-bromoethylidene)-)

830326-71-1 structure
Product name:1,3-Propanediol, 2-(2-bromoethylidene)-
1,3-Propanediol, 2-(2-bromoethylidene)- Properties
Names and Identifiers
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- 1,3-Propanediol, 2-(2-bromoethylidene)-
- 2-(2-bromoethylidene)propane-1,3-diol
- DTXSID00835930
- 830326-71-1
-
- Inchi: InChI=1S/C5H9BrO2/c6-2-1-5(3-7)4-8/h1,7-8H,2-4H2
- InChIKey: QOZVOQNIGWYJKW-UHFFFAOYSA-N
- SMILES: C(C=C(CO)CO)Br
Computed Properties
- 精确分子量: 179.97859g/mol
- 同位素质量: 179.97859g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 2
- 氢键受体数量: 2
- 重原子数量: 8
- 可旋转化学键数量: 3
- 复杂度: 74.5
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 0
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 0
- 拓扑分子极性表面积: 40.5Ų
1,3-Propanediol, 2-(2-bromoethylidene)- Literature
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Hans Raj Bhat,Prashant Gahtori,Surajit Kumar Ghosh,Kabita Gogoi,Anil Prakash,Ramendra K. Singh New J. Chem., 2013,37, 2654-2662
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Shuang Liu Dalton Trans., 2017,46, 14509-14518
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Bastian C. Krüger,Sven Meyer,Tim Schäfer Phys. Chem. Chem. Phys., 2016,18, 22355-22363
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Qi Chen,Yin-Shan Meng,Yi-Quan Zhang,Shang-Da Jiang,Hao-Ling Sun,Song Gao Chem. Commun., 2014,50, 10434-10437
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5. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Hossein Yadegari,Andrew Lushington,Qian Sun,Ruying Li,Tsun-Kong Sham,Xueliang Sun Energy Environ. Sci., 2017,10, 286-295
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Yun Zhang,Peng Song,Bingyuan Guo,Wenying Hao,Lei Liu Analyst, 2020,145, 7025-7029
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Yan-Ru Bao,Guo-Dong Chen,Hao Gao,Rong-Rong He,Yue-Hua Wu,Xiao-Xia Li,Dan Hu,Chuan-Xi Wang,Xing-Zhong Liu,Yan Li RSC Adv., 2015,5, 46252-46259
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Suzhi Li,Pengtao Ma,Jingping Wang,Yuanyuan Guo,Haizhu Niu,Junwei Zhao,Jingyang Niu CrystEngComm, 2010,12, 1718-1721
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Jing Zhang,Pu Xiao Polym. Chem., 2018,9, 1530-1540
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